Cas no 2172209-69-5 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• CAS No: 2172209-69-5
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 5985506
• PubChem ID: 165534711
• Update Time: 2025-05-24

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• EN300-1565348
• 2172209-69-5

• Inchi： 1S/C28H24N2O5/c31-26(30-13-21-22(14-30)25(21)27(32)33)20-11-5-6-12-24(20)29-28(34)35-15-23-18-9-3-1-7-16(18)17-8-2-4-10-19(17)23/h1-12,21-23,25H,13-15H2,(H,29,34)(H,32,33)
• InChI Key： CSGFYIPQEIOKQV-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(C3=CC=CC=C3NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC21)=O

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid

3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid

The compound with CAS number 2172209-69-5, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science.

This compound is characterized by its complex structure, which includes a bicyclic framework and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions, making this compound particularly valuable in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems and as a building block for advanced materials with tailored properties.

The synthesis of this compound typically involves multi-step processes, including the formation of the bicyclic system and the subsequent introduction of the Fmoc group.

In terms of applications, this compound has shown promise in the fields of drug delivery and materials science, where its unique properties make it an ideal candidate for further exploration.